Cas no 1798515-06-6 (N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-1-(4-methylphenyl)methanesulfonamide)

• Product Name: N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-1-(4-methylphenyl)methanesulfonamide
• CAS No: 1798515-06-6
• MF: C₁₈H₂₃NO₄S
• MW: 349.444524049759
• CID: 5375000
• Update Time: 2025-05-21

N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-1-(4-methylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-1-(4-methylphenyl)methanesulfonamide

• Inchi： 1S/C18H23NO4S/c1-14-8-10-15(11-9-14)13-24(20,21)19-12-18(23-3)16-6-4-5-7-17(16)22-2/h4-11,18-19H,12-13H2,1-3H3
• InChI Key： WMWSHNWFBKKNKO-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C=C1)S(NCC(OC)C1=CC=CC=C1OC)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-1-(4-methylphenyl)methanesulfonamide

Comprehensive Overview of N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-1-(4-methylphenyl)methanesulfonamide (CAS No. 1798515-06-6)

N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-1-(4-methylphenyl)methanesulfonamide, identified by its CAS number 1798515-06-6, is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the class of methanesulfonamide derivatives, which are increasingly studied for their unique properties and applications. The presence of methoxy and methylphenyl groups in its structure contributes to its distinct chemical behavior, making it a subject of interest for researchers exploring novel therapeutic agents.

The compound's molecular structure features a methanesulfonamide core linked to a 2-methoxy-2-(2-methoxyphenyl)ethyl moiety, which enhances its solubility and bioavailability. These characteristics are critical in drug development, particularly for targeting specific biological pathways. Recent studies have highlighted the role of sulfonamide-based compounds in modulating enzyme activity, which aligns with the growing demand for precision medicine and personalized therapies. Researchers are particularly interested in how N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-1-(4-methylphenyl)methanesulfonamide interacts with cellular receptors, given its potential to influence metabolic processes.

In the context of current trends, this compound has garnered attention due to its relevance in anti-inflammatory and neuroprotective research. With the rise of neurodegenerative diseases and chronic inflammatory conditions, the search for effective small-molecule inhibitors has intensified. The methoxy groups in the compound's structure are believed to contribute to its ability to cross the blood-brain barrier, a key factor in developing treatments for conditions like Alzheimer's and Parkinson's diseases. Additionally, its methylphenyl component may offer stability under physiological conditions, a desirable trait for long-term therapeutic use.

From a synthetic chemistry perspective, CAS 1798515-06-6 presents an interesting challenge due to its complex stereochemistry. The compound's synthesis often involves multi-step reactions, including sulfonylation and etherification, which require precise control to achieve high yields and purity. Advances in green chemistry have also spurred interest in optimizing its production to minimize environmental impact, a topic highly relevant to today's sustainability-focused research landscape.

The compound's potential applications extend beyond pharmaceuticals. For instance, its unique structure makes it a candidate for use in material science, particularly in the development of advanced polymers and coatings. The methanesulfonamide group can impart thermal stability and resistance to degradation, properties that are valuable in high-performance materials. This versatility underscores the importance of N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-1-(4-methylphenyl)methanesulfonamide in interdisciplinary research.

In summary, N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-1-(4-methylphenyl)methanesulfonamide (CAS 1798515-06-6) is a compound of significant scientific interest due to its structural complexity and broad applicability. Its role in drug discovery, material science, and green chemistry highlights its potential to address some of the most pressing challenges in modern science. As research continues to uncover its properties and mechanisms, this compound is poised to play a pivotal role in advancing both theoretical and applied chemistry.